Cas no 25144-05-2 (cis-2-Methylcyclopentanol)

• Product Name: cis-2-Methylcyclopentanol
• CAS No: 25144-05-2
• MF: C₆H₁₂O
• MW: 100.158882141113
• MDL: MFCD13810043
• CID: 258763
• PubChem ID: 32805
• Update Time: 2025-10-20

cis-2-Methylcyclopentanol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol,2-methyl-, (1R,2S)-rel-
• cis-2-methylcyclopentanol
• 2-Methylcyclopentanol, (Z)-
• DTXSID701030994
• AS-39682
• CS-0036366
• Cyclopentanol, 2-methyl-, cis-
• cis-2-methyl-cyclopentanol
• 87759-66-8
• (1R, 2S)-2-methylcyclopentan-1-ol
• (1R,2S)-2-methylcyclopentan-1-ol
• 25144-05-2
• MFCD13810043
• AKOS037643885
• Cyclopentanol, 2-methyl-, (1R,2S)-rel-
• SCHEMBL11614106
• cis-2-Methylcyclopentanol

• MDL： MFCD13810043
• Inchi： 1S/C6H12O/c1-5-3-2-4-6(5)7/h5-7H,2-4H2,1H3/t5-,6+/m0/s1
• InChI Key： BVIJQMCYYASIFP-NTSWFWBYSA-N
• SMILES： O[C@@H]1CCC[C@@H]1C

Computed Properties

• Exact Mass: 100.088815002g/mol
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 61.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on cis-2-Methylcyclopentanol

Professional Introduction to cis-2-Methylcyclopentanol (CAS No. 25144-05-2)

cis-2-Methylcyclopentanol, identified by the Chemical Abstracts Service Number (CAS No.) 25144-05-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic alcohol features a cyclopentane ring substituted with a methyl group and a hydroxyl group in the cis configuration. Its unique structural properties make it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The molecular structure of cis-2-Methylcyclopentanol consists of a five-membered cyclopentane ring with a methyl group attached at the 1-position and a hydroxyl group at the 2-position, arranged in a cis orientation. This stereochemistry influences its reactivity and interaction with biological systems, making it a subject of interest in medicinal chemistry. The compound exhibits moderate solubility in polar organic solvents, which facilitates its use in laboratory-scale synthesis and purification processes.

In recent years, cis-2-Methylcyclopentanol has garnered attention for its potential applications in the development of novel pharmaceutical agents. Researchers have been exploring its utility as a building block for more complex molecules, particularly in the synthesis of heterocyclic compounds that exhibit pharmacological activity. The hydroxyl group provides a site for further functionalization, enabling the creation of derivatives with enhanced biological properties.

One of the most promising areas of research involving cis-2-Methylcyclopentanol is its role in the synthesis of bioactive molecules. Studies have demonstrated its effectiveness in constructing scaffolds for enzymes inhibitors and receptor modulators. For instance, derivatives of this compound have been investigated for their potential to interact with specific binding sites on enzymes involved in metabolic pathways. This has opened up avenues for developing treatments against conditions such as diabetes and hyperlipidemia.

The stereochemistry of cis-2-Methylcyclopentanol is particularly noteworthy, as it can significantly impact the biological activity of derived compounds. The cis configuration of the hydroxyl and methyl groups creates a specific spatial arrangement that may influence how the molecule interacts with biological targets. This has led to investigations into using stereoselective synthesis techniques to produce enantiomerically pure forms of cis-2-Methylcyclopentanol, which could enhance their efficacy and reduce potential side effects.

Advances in computational chemistry have also contributed to the study of cis-2-Methylcyclopentanol. Molecular modeling techniques allow researchers to predict how this compound might behave in different environments, including within biological systems. These simulations help in designing experiments and optimizing synthetic routes, thereby accelerating the discovery process. Additionally, computational methods have been used to screen large libraries of derivatives to identify promising candidates for further experimental validation.

The pharmaceutical industry has shown interest in cis-2-Methylcyclopentanol due to its versatility as an intermediate. Its structural features make it suitable for constructing complex drug molecules with improved pharmacokinetic properties. For example, researchers have explored its use in developing nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The ability to modify its structure through various chemical reactions allows for tailoring its properties to meet specific therapeutic needs.

In conclusion, cis-2-Methylcyclopentanol (CAS No. 25144-05-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it a valuable tool for creating novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.